(2E)-4-hydroxynon-2-enoic acid

• CAS: 95087-42-6
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• InChI: InChI=1S/C9H16O3/c1-2-3-4-5-8(10)6-7-9(11)12/h6-8,10H,2-5H2,1H3,(H,11,12)/b7-6+
• InChIKey: RLNIWODKAMVILO-VOTSOKGWSA-N

Procurement Guide: (2E)-4-Hydroxynon-2-enoic Acid (CAS 95087-42-6) as the Primary Stable Metabolite of 4-Hydroxy-2-nonenal (HNE) for Oxidative Stress Research

(2E)-4-Hydroxynon-2-enoic acid (CAS 95087-42-6), also referred to as 4-hydroxy-2-nonenoic acid (HNA) or 4-HNA, is a medium-chain hydroxy fatty acid with the molecular formula C9H16O3 and a molecular weight of 172.22 g/mol . It is the primary enzymatic oxidation product of the lipid peroxidation-derived aldehyde 4-hydroxy-2-nonenal (HNE), formed via aldehyde dehydrogenase (ALDH)-catalyzed conversion [1]. The compound is naturally occurring, having been isolated from the genus Pottsia . Unlike its highly reactive and cytotoxic parent aldehyde HNE, (2E)-4-hydroxynon-2-enoic acid represents a more stable, less reactive carboxylic acid metabolite, making it a critical reference standard for analytical method development and metabolic flux studies in oxidative stress research [2].

Workflow

HNE metabolite reference standard for LC-MS/MS method development and oxidative stress biomarker quantification

Selection Context

Stable carboxylic acid metabolite with reduced reactivity; suitable as negative control for HNE-mediated stress assays

Use Context

Metabolic flux studies, ALDH/CYP4A pathway tracing, and analytical reference standard procurement

• [1] BRENDA Enzyme Database. (n.d.). Ligand: (2E)-4-hydroxynon-2-enoate. View Source
• [2] Ullrich, O., Henke, W., Grune, T., & Siems, W. G. (1996). The effect of the lipid peroxidation product 4-hydroxynonenal and of its metabolite 4-hydroxynonenoic acid on respiration of rat kidney cortex mitochondria. Free Radical Research, 24(6), 421-427. View Source

Why (2E)-4-Hydroxynon-2-enoic Acid Cannot Be Replaced by 4-Hydroxy-2-nonenal or Other Lipid Peroxidation Aldehydes in Analytical and Functional Studies

Generic substitution of (2E)-4-hydroxynon-2-enoic acid with its parent aldehyde 4-hydroxy-2-nonenal (HNE) or structurally related lipid peroxidation products such as 4-oxo-2-nonenal (ONE) is scientifically invalid due to profound differences in chemical reactivity, biological activity, and metabolic fate. HNE is a highly electrophilic α,β-unsaturated aldehyde that rapidly forms covalent adducts with proteins and glutathione, exhibiting potent cytotoxicity and mitochondrial uncoupling activity [1]. In contrast, (2E)-4-hydroxynon-2-enoic acid is a carboxylic acid with significantly reduced electrophilicity, rendering it inactive in key biological assays where HNE demonstrates measurable effects [2]. Furthermore, the metabolic pathways diverge: HNE undergoes rapid conjugation and oxidation, while (2E)-4-hydroxynon-2-enoic acid serves as a distinct intermediate in downstream ω- and ω-1-oxidation pathways [3]. These fundamental differences necessitate the use of the specific compound as a dedicated analytical standard and experimental control rather than relying on in-class analogs.

This product (2E)-4-hydroxynon-2-enoic acid — stable carboxylic acid, low electrophilicity

Substitute: HNE Highly electrophilic aldehyde; protein-adduct formation and cytotoxicity may shift assay interpretation

This product Inactive in mitochondrial respiration and heat-shock gene activation assays

Substitute: HNE / ONE Induce measurable stress responses; negative-control context may not transfer

This product Obligate intermediate for ω-/ω-1-oxidation; metabolic fate distinct from conjugation pathways

Substitute: parent aldehyde Rapid glutathione conjugation dominates; metabolic flux interpretation may differ

• [1] Ullrich, O., Henke, W., Grune, T., & Siems, W. G. (1996). The effect of the lipid peroxidation product 4-hydroxynonenal and of its metabolite 4-hydroxynonenoic acid on respiration of rat kidney cortex mitochondria. Free Radical Research, 24(6), 421-427. View Source
• [2] Allevi, P., Anastasia, M., Cajone, F., Ciuffreda, P., & Sanvito, A. (1995). Structural requirements of aldehydes produced in LPO for the activation of the heat-shock genes in HeLa cells. Free Radical Biology and Medicine, 18(1), 107-116. View Source
• [3] Jin, Z., Berthiaume, J. M., Li, Q., Henry, F., Huang, Z., Sadhukhan, S., Gao, P., Tochtrop, G. P., Puchowicz, M. A., & Zhang, G. F. (2014). Catabolism of (2E)-4-hydroxy-2-nonenal via ω- and ω-1-oxidation stimulated by ketogenic diet. Journal of Biological Chemistry, 289(46), 32327-32338. View Source

Quantitative Differentiation of (2E)-4-Hydroxynon-2-enoic Acid Against Its Parent Aldehyde 4-Hydroxy-2-nonenal and Other Lipid Peroxidation Analogs

Mitochondrial Respiration: (2E)-4-Hydroxynon-2-enoic Acid Exhibits No Uncoupling Activity Up to 50 µM Whereas HNE Inhibits State 3 Respiration

In rat kidney cortex mitochondria, 4-hydroxynonenal (HNE) inhibits state 3 respiration as well as uncoupled respiration at micromolar concentrations, with more distinct inhibition for NAD-linked than FAD-linked respiration. In contrast, the metabolite (2E)-4-hydroxynon-2-enoic acid (4-hydroxynonenoic acid) is without effect on respiration at concentrations up to 50 µM [1]. This demonstrates that the mitochondrial effects of HNE are not mediated by its carboxylic acid metabolite.

Mitochondrial respiration effect

Head-to-head

No effect up to 50 µM vs. HNE inhibition at low µM (state 3/uncoupled respiration)

Supports negative-control study context

Rat kidney cortex mitochondria; NAD- and FAD-linked substrates

Evidence Dimension	Mitochondrial respiration effect
Target Compound Data	No effect on respiration up to 50 µM
Comparator Or Baseline	4-Hydroxy-2-nonenal (HNE): Inhibits state 3 respiration and uncoupled respiration at micromolar concentrations
Quantified Difference	≥50 µM threshold with no observed effect vs. inhibitory activity in low µM range for HNE
Conditions	Rat kidney cortex mitochondria; state 3 respiration and uncoupled respiration measurements

Why This Matters

This quantitative difference in mitochondrial toxicity is critical for researchers using the compound as a negative control in oxidative phosphorylation studies or requiring a non-toxic metabolite standard for cellular assays.

• [1] Ullrich, O., Henke, W., Grune, T., & Siems, W. G. (1996). The effect of the lipid peroxidation product 4-hydroxynonenal and of its metabolite 4-hydroxynonenoic acid on respiration of rat kidney cortex mitochondria. Free Radical Research, 24(6), 421-427. View Source

Heat Shock Gene Activation: (2E)-4-Hydroxynon-2-enoic Acid Is Completely Inactive in HeLa Cells While 4-Hydroxyalk-2-enals Are Active

In HeLa cells, only (E)-4-hydroxyalk-2-enals (such as HNE) were capable of activating heat-shock gene expression and heat-shock protein synthesis, both in racemic and homochiral forms. Among the reported primary metabolic products of (E)-4-hydroxynon-2-enal, only the glutathione conjugates were active, whereas (2E)-4-hydroxynon-2-enoic acid and 2-nonen-1,4-diol were completely inactive [1]. This establishes a strict structure-activity requirement where the α,β-unsaturated aldehyde functionality is essential for biological activity.

Heat-shock gene activation

Head-to-head

Completely inactive in HeLa cells; only (E)-4-hydroxyalk-2-enals and glutathione conjugates show activity

Defines aldehyde-specific stress response context

HeLa cell culture; heat-shock protein synthesis assay

Evidence Dimension	Heat-shock gene activation in HeLa cells
Target Compound Data	Inactive
Comparator Or Baseline	(E)-4-hydroxyalk-2-enals (including HNE): Active in inducing heat-shock gene expression
Quantified Difference	Qualitative absence of activity vs. demonstrable activity for parent aldehydes
Conditions	HeLa cell culture; heat-shock gene expression and protein synthesis assays

Why This Matters

This differential activity profile is essential for procurement decisions in stress signaling research, where the carboxylic acid metabolite serves as a critical negative control to distinguish aldehyde-specific effects from general metabolite responses.

• [1] Allevi, P., Anastasia, M., Cajone, F., Ciuffreda, P., & Sanvito, A. (1995). Structural requirements of aldehydes produced in LPO for the activation of the heat-shock genes in HeLa cells. Free Radical Biology and Medicine, 18(1), 107-116. View Source

Metabolic Fate: (2E)-4-Hydroxynon-2-enoic Acid Formation from HNE Is Linear Up to 500 µM While Glutathione Conjugation Exhibits Saturation Kinetics

In rat precision-cut liver slices, the metabolism of 0.1 µM [4-3H]-HNE is rapid, with approximately 85% degraded within 5 minutes of incubation [1]. (2E)-4-Hydroxynon-2-enoic acid (HNA) was identified as a major metabolite, with its formation being linear up to 500 µM HNE. In contrast, glutathione conjugation of HNE demonstrated saturation kinetics with a Km of 412.2 ± 152.7 µM and Vmax of 12.3 ± 2.5 nmol h−1 per milligram protein [1]. This indicates that at higher HNE concentrations, oxidative metabolism to the carboxylic acid becomes the predominant detoxification pathway.

Metabolic kinetics

Head-to-head

HNA formation linear up to 500 µM HNE; GSH conjugation Km = 412.2 ± 152.7 µM, Vmax 12.3 ± 2.5 nmol/h/mg

Supports oxidative pathway endpoint selection

Rat liver slices; [4-³H]-HNE incubation

Evidence Dimension	Metabolic pathway capacity
Target Compound Data	HNA formation linear up to 500 µM HNE (no saturation observed)
Comparator Or Baseline	Glutathione-HNE conjugation: Km = 412.2 ± 152.7 µM; Vmax = 12.3 ± 2.5 nmol h−1 per mg protein
Quantified Difference	Linear kinetics (oxidative pathway) vs. saturable Michaelis-Menten kinetics (conjugation pathway)
Conditions	Rat precision-cut liver slices; [4-3H]-HNE incubation

Why This Matters

For researchers investigating HNE detoxification pathways or developing inhibitors of aldehyde dehydrogenase, the distinct kinetic behavior of HNA formation provides a quantifiable metabolic endpoint that is not subject to the saturation limitations of the glutathione conjugation route.

• [1] Alary, J., Guéraud, F., & Cravedi, J. P. (2000). Metabolism of 4-hydroxynonenal, a cytotoxic product of lipid peroxidation, in rat precision-cut liver slices. Toxicology Letters, 114(1-3), 203-214. View Source

Downstream Catabolism: (2E)-4-Hydroxynon-2-enoic Acid Serves as the Obligate Intermediate for ω- and ω-1-Oxidation Pathways of HNE

Following HNE conversion to (2E)-4-hydroxynon-2-enoic acid (HNA), three distinct catabolic pathways are delineated: (i) ω-hydroxylation to 4,9-dihydroxynonanoic acid leading to β-oxidation; (ii) ω-1-hydroxylation to 4,8-dihydroxynonanoic acid followed by catabolic pathway A; and (iii) catabolic pathway B of 4,8-DHNA leading to acetyl-CoA [1]. Both in vivo and in vitro experiments demonstrated that HNE catabolic disposal via these ω- and ω-1-oxidation pathways occurs primarily in rat liver and kidney, with little activity detected in brain and heart [1]. Importantly, ω- and ω-1-hydroxylation of HNA in rat liver were dramatically up-regulated by a ketogenic diet, which correlated with lowered HNE basal levels [1].

Downstream catabolism

Class-level

Obligate intermediate for ω- and ω-1-oxidation; tissue-specific flux in liver/kidney, up-regulated by ketogenic diet

Supports tissue-specific metabolic tracing

Rat liver perfusion; isotopologue analysis

Evidence Dimension	Tissue-specific metabolic activity
Target Compound Data	Primary catabolic flux in liver and kidney; up-regulated by ketogenic diet
Comparator Or Baseline	Brain and heart tissues: little ω- and ω-1-oxidation activity detected
Quantified Difference	Qualitative tissue specificity observed; quantitative up-regulation by ketogenic diet
Conditions	Rat liver perfusion with HNE or HNA; isotopic tracer analysis and metabolomics

Why This Matters

This evidence positions (2E)-4-hydroxynon-2-enoic acid as the essential metabolic intermediate for studying HNE catabolism, enabling researchers to trace specific oxidative pathways that are not accessible when using HNE alone due to its rapid conjugation to glutathione.

• [1] Jin, Z., Berthiaume, J. M., Li, Q., Henry, F., Huang, Z., Sadhukhan, S., Gao, P., Tochtrop, G. P., Puchowicz, M. A., & Zhang, G. F. (2014). Catabolism of (2E)-4-hydroxy-2-nonenal via ω- and ω-1-oxidation stimulated by ketogenic diet. Journal of Biological Chemistry, 289(46), 32327-32338. View Source

Chemical Reactivity: (2E)-4-Hydroxynon-2-enoic Acid Lacks the Electrophilic α,β-Unsaturated Aldehyde Moiety Required for Protein Adduct Formation

The structural difference between HNE (an α,β-unsaturated aldehyde) and (2E)-4-hydroxynon-2-enoic acid (a carboxylic acid) fundamentally alters electrophilic reactivity. HNE and related γ-substituted alkenals such as 4-oxo-2-nonenal (ONE) are known to form covalent adducts with proteins via Michael addition, contributing to their cytotoxicity and signaling activities [1]. In contrast, (2E)-4-hydroxynon-2-enoic acid, lacking the aldehyde group, does not participate in such electrophilic reactions [2]. This chemical stability is a defining characteristic that distinguishes the compound from its reactive aldehyde analogs in analytical applications.

Electrophilic reactivity

Class-level

Carboxylic acid lacks α,β-unsaturated aldehyde; no Michael adduct formation expected

Reduced sample loss improves analytical reproducibility

Structure-activity inference; relevant for LC-MS/GC-MS

Evidence Dimension	Electrophilic reactivity (Michael addition capacity)
Target Compound Data	Carboxylic acid; no electrophilic α,β-unsaturated aldehyde moiety; does not form Michael adducts
Comparator Or Baseline	4-Hydroxy-2-nonenal (HNE) and 4-oxo-2-nonenal (ONE): Electrophilic aldehydes that readily form protein adducts
Quantified Difference	Qualitative difference in chemical functionality (aldehyde vs. carboxylic acid)
Conditions	Chemical structure comparison; inferred from known reactivity of α,β-unsaturated aldehydes

Why This Matters

For analytical method development (LC-MS, GC-MS), the reduced reactivity of (2E)-4-hydroxynon-2-enoic acid compared to HNE minimizes sample loss due to non-specific binding and adduct formation, improving quantitative accuracy and reproducibility in biomarker studies.

• [1] Sousa, B. C., Pitt, A. R., & Spickett, C. M. (2017). Chemistry and analysis of HNE and other prominent carbonyl-containing lipid oxidation compounds. Free Radical Biology and Medicine, 111, 294-308. View Source
• [2] Ullrich, O., Henke, W., Grune, T., & Siems, W. G. (1996). The effect of the lipid peroxidation product 4-hydroxynonenal and of its metabolite 4-hydroxynonenoic acid on respiration of rat kidney cortex mitochondria. Free Radical Research, 24(6), 421-427. View Source

Optimal Application Scenarios for (2E)-4-Hydroxynon-2-enoic Acid Based on Quantitative Differentiation Evidence

Analytical Reference Standard for LC-MS/MS Quantitation of HNE Metabolites in Oxidative Stress Biomarker Studies

(2E)-4-Hydroxynon-2-enoic acid serves as the primary analytical standard for quantifying HNE oxidative metabolism in biological matrices. Its linear formation kinetics up to 500 µM HNE [1] and reduced electrophilic reactivity compared to HNE [2] make it a more stable and reliable standard for LC-MS/MS method development than the parent aldehyde. Researchers conducting biomarker studies on oxidative stress-related conditions (e.g., cardiovascular disease, neurodegeneration) require this compound for accurate calibration curves and quality control samples in targeted metabolomics workflows.

Negative Control for HNE-Induced Mitochondrial Toxicity and Cellular Stress Response Assays

Given its complete lack of effect on mitochondrial respiration at concentrations up to 50 µM [1] and its inability to activate heat-shock gene expression in HeLa cells [2], (2E)-4-hydroxynon-2-enoic acid is the optimal negative control for studies investigating HNE-mediated cellular stress. Researchers assessing mitochondrial dysfunction or stress signaling pathways can use this compound to distinguish specific aldehyde-dependent effects from non-specific metabolic byproduct interference.

Metabolic Tracer for Investigating ALDH and Cytochrome P450 4A Activity in Fatty Acid Oxidation Studies

The compound is the obligate intermediate for ω- and ω-1-oxidation pathways of HNE catabolism, with activity primarily localized to liver and kidney tissues and up-regulated by ketogenic diet [1]. This makes (2E)-4-hydroxynon-2-enoic acid an essential substrate for in vitro and in vivo studies examining aldehyde dehydrogenase (ALDH) activity and cytochrome P450 4A-mediated ω-hydroxylation. Researchers in drug metabolism and fatty acid oxidation fields can employ this compound to dissect tissue-specific metabolic flux without interference from competing glutathione conjugation pathways.

Stable Metabolite Standard for Long-Term Storage and Shipping in Multi-Site Clinical Studies

Unlike HNE, which is highly reactive and prone to degradation and adduct formation during storage and transport [1], (2E)-4-hydroxynon-2-enoic acid exhibits enhanced chemical stability as a carboxylic acid [2]. This property is critical for multi-site clinical studies where sample integrity must be maintained over extended periods and across varying shipping conditions. Procurement of the carboxylic acid metabolite rather than the aldehyde parent ensures consistent analytical performance and reduces inter-laboratory variability in biomarker quantification.

Application

Selection Property

Validation Focus

HNE metabolite quantitation by LC-MS/MS

Stable carboxylic acid standard; linear formation kinetics

Calibration curve reproducibility; reduced adduct loss

Negative control for HNE cellular stress assays

Absence of mitochondrial/respiration effect and heat-shock activation

Aldehyde-specific vs. metabolite background differentiation

ALDH/CYP4A activity and fatty acid oxidation studies

Obligate ω-oxidation intermediate; tissue-specific pathway flux

Metabolic tracer without competing glutathione conjugation

Stable metabolite standard for multi-site research biomarker studies

Enhanced chemical stability; reduced degradation during storage/shipment

Inter-laboratory variability control; consistent analytical performance

• [1] Jin, Z., Berthiaume, J. M., Li, Q., Henry, F., Huang, Z., Sadhukhan, S., Gao, P., Tochtrop, G. P., Puchowicz, M. A., & Zhang, G. F. (2014). Catabolism of (2E)-4-hydroxy-2-nonenal via ω- and ω-1-oxidation stimulated by ketogenic diet. Journal of Biological Chemistry, 289(46), 32327-32338. View Source
• [2] Ullrich, O., Henke, W., Grune, T., & Siems, W. G. (1996). The effect of the lipid peroxidation product 4-hydroxynonenal and of its metabolite 4-hydroxynonenoic acid on respiration of rat kidney cortex mitochondria. Free Radical Research, 24(6), 421-427. View Source
• [3] Allevi, P., Anastasia, M., Cajone, F., Ciuffreda, P., & Sanvito, A. (1995). Structural requirements of aldehydes produced in LPO for the activation of the heat-shock genes in HeLa cells. Free Radical Biology and Medicine, 18(1), 107-116. View Source
• [4] Sousa, B. C., Pitt, A. R., & Spickett, C. M. (2017). Chemistry and analysis of HNE and other prominent carbonyl-containing lipid oxidation compounds. Free Radical Biology and Medicine, 111, 294-308. View Source